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Compound of Interest

Compound Name: Pentalenolactone

Cat. No.: B1231341 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Pentalenolactone, a sesquiterpenoid antibiotic known for its biological activity. By

offering procedural, step-by-step guidance, we aim to be your preferred source for laboratory

safety and chemical handling information, building deep trust and providing value beyond the

product itself.

While a specific Safety Data Sheet (SDS) for Pentalenolactone is not readily available in

public databases, this guide compiles information based on the known properties of similar

lactone compounds, its biological activity as a glyceraldehyde-3-phosphate dehydrogenase

(GAPDH) inhibitor, and general best practices for handling potent biologically active

substances.

Essential Safety and Handling Plan
Pentalenolactone and its analogs exhibit antimicrobial and cytotoxic properties. Therefore, it is

crucial to handle this compound with appropriate precautions to minimize exposure. The

following operational and disposal plans provide a framework for safe handling in a laboratory

setting.

Consistent and correct use of PPE is the first line of defense against exposure to hazardous

chemicals.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1231341?utm_src=pdf-interest
https://www.benchchem.com/product/b1231341?utm_src=pdf-body
https://www.benchchem.com/product/b1231341?utm_src=pdf-body
https://www.benchchem.com/product/b1231341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye Protection

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles if there

is a significant risk of

splashing.

Protects against splashes and

aerosols that could cause

serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).

Double-gloving is

recommended.

Prevents skin contact. Gloves

should be inspected before

use and changed frequently,

especially if contaminated.

Body Protection

A fully buttoned laboratory

coat. A chemical-resistant

apron is recommended when

handling larger quantities.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

is required if work is not

performed in a certified

chemical fume hood or if

aerosols may be generated.

Prevents respiratory irritation

from inhalation of the

compound.

Footwear

Closed-toe and closed-heel

shoes that cover the entire

foot.

Protects feet from spills.

Control Measure Specification Rationale

Ventilation

All work with Pentalenolactone

should be conducted in a

certified chemical fume hood.

Minimizes inhalation exposure

to dust or aerosols.

Safety Equipment

An eyewash station and safety

shower must be readily

accessible.

Provides immediate

decontamination in case of

accidental exposure.
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Experimental Protocols: Safe Handling and Disposal
Adherence to standardized procedures is critical for minimizing risk.

Preparation: Before handling Pentalenolactone, ensure all necessary PPE is donned

correctly. The designated workspace within the chemical fume hood should be clean and

uncluttered.

Weighing: If working with a solid form, weigh the compound in the fume hood on a tared

weigh paper or in a suitable container. Use caution to avoid generating dust.

Dissolving: When preparing solutions, add the solvent to the solid Pentalenolactone slowly

to avoid splashing.

Handling Solutions: Use appropriate pipettes or other liquid handling devices. Avoid mouth

pipetting.

Decontamination: After handling, decontaminate all surfaces and equipment with a suitable

solvent (e.g., 70% ethanol), followed by a cleaning agent.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Evacuate: If a significant spill occurs, evacuate the immediate area.

Alert: Inform your supervisor and the institutional safety office.

Assess: If the spill is small and you are trained to handle it, proceed with cleanup.

Contain: Use appropriate absorbent materials from a chemical spill kit to contain the spill.

Clean: Wearing appropriate PPE, clean the area from the outside in.

Dispose: Collect all contaminated materials in a sealed, labeled hazardous waste container.

All waste contaminated with Pentalenolactone should be treated as hazardous chemical

waste.

Waste Segregation: Do not mix Pentalenolactone waste with other waste streams.
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Containerization: Collect all solid and liquid waste in separate, clearly labeled, and sealed

containers.

Labeling: The waste container must be labeled "Hazardous Waste" and include the full

chemical name "Pentalenolactone."

Storage: Store hazardous waste in a designated, secure, and well-ventilated area, away

from incompatible materials.

Disposal: Arrange for pickup and disposal by the institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal company.[1]

Quantitative Data
The following table summarizes the computed physical and chemical properties of

Pentalenolactone.

Property Value

Molecular Formula C₁₅H₁₆O₅[2]

Molecular Weight 276.28 g/mol [2]

CAS Number 31501-48-1[2]

Note: Experimental physical properties such as melting point, boiling point, and solubility are

not readily available in public literature.

Mechanism of Action: Inhibition of GAPDH
Pentalenolactone is a known inhibitor of the glycolytic enzyme glyceraldehyde-3-phosphate

dehydrogenase (GAPDH).[3] This inhibition is a key aspect of its biological activity. The

following diagram illustrates the workflow of Pentalenolactone handling and its mechanism of

action.
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Pentalenolactone: From Safe Handling to Biological Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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